Cas no 221682-86-6 ((±)-Tuberonic Acid (~90%))

• Product Name: (±)-Tuberonic Acid (~90%)
• CAS No: 221682-86-6
• Molecular Formula: C₁₂H₁₈O₄
• Molecular Weight: 226.269
• CID: 2029851
• PubChem ID: 10878859

(±)-Tuberonic Acid (~90%) Properties

Names and Identifiers

• (-)-hydroxyjasmonic acid
• 12-hydroxy-jasmonic acid
• 5'-Hydroxyjasmonsaeure
• tuberonic acid
• (±)-TUBERONIC ACID (DILUTED IN ACETONITRIL : WATER 1 : 1)
• (+/-)-Tuberonic Acid (~90%)
• HY-W746984
• (?)-12-Hydroxy-jasmonic acid
• 221682-86-6
• ( inverted exclamation markA)-Tuberonic Acid
• CS-0792219

• InChIKey： RZGFUGXQKMEMOO-UPHRSURJSA-N
• Inchi： InChI=1S/C12H18O4/c13-7-3-1-2-4-10-9(8-12(15)16)5-6-11(10)14/h1-2,9-10,13H,3-8H2,(H,15,16)/b2-1-

Computed Properties

• Exact Mass: 226.12050905Da
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 226.12050905Da
• Heavy Atom Count: 16
• Complexity: 283
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Lineolic acids and derivatives Jasmonic acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Jasmonic acids